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Compound of Interest

Compound Name: 9-Phenylcarbazole

Cat. No.: B072232

This document provides essential safety and logistical information for the proper disposal of 9-
Phenylcarbazole, ensuring the safety of laboratory personnel and environmental protection.
Researchers, scientists, and drug development professionals should adhere to these
procedures to minimize risks associated with this chemical.

Hazard Identification and Safety Precautions

9-Phenylcarbazole is considered a hazardous chemical. It is crucial to handle it with care,
utilizing appropriate personal protective equipment (PPE).

Summary of Hazards:

Hazard Statement Description GHS Classification
o Skin Corrosion/Irritation,
H315 Causes skin irritation
Category 2
) Serious Eye Damage/Eye
H318 Causes serious eye damage o
Irritation, Category 1
) S Specific target organ toxicity
H335 May cause respiratory irritation

(single exposure), Category 3

) Hazardous to the aquatic
May cause long lasting harmful )
H413 o environment, long-term
effects to aquatic life
hazard, Category 4
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Recommended Personal Protective Equipment (PPE):

PPE Item Specification

Gloves Chemical-resistant gloves (e.qg., nitrile rubber).
Eye Protection Safety glasses with side-shields or goggles.
Body Protection Laboratory coat.

Use in a well-ventilated area. If dust is
Respiratory generated, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.

Step-by-Step Disposal Procedure

The primary method for the disposal of 9-Phenylcarbazole is to treat it as hazardous waste
and send it to an approved waste disposal facility. Do not empty into drains.

Step 1: Segregation and Collection

o Collect waste 9-Phenylcarbazole and any contaminated materials (e.qg., filter paper,
weighing boats, contaminated PPE) in a dedicated, clearly labeled, and sealed container.

e The container must be compatible with the chemical.

 To cite this document: BenchChem. [Proper Disposal of 9-Phenylcarbazole: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072232#9-phenylcarbazole-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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